Cas no 49607-21-8 ((2S)-2-amino-3-(2,4-dinitrophenyl)propanoic acid)

• Product Name: (2S)-2-amino-3-(2,4-dinitrophenyl)propanoic acid
• CAS No: 49607-21-8
• MF: C₉H₉N₃O₆
• MW: 255.184262037277
• MDL: MFCD08061615
• CID: 331648
• PubChem ID: 17750304
• Update Time: 2025-09-27

(2S)-2-amino-3-(2,4-dinitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(2,4-dinitrophenyl)propanoic acid
• 2,4-Dinitro-L-phenylalanine
• 2,4-Dinitrophenylalanine
• L-2,4-Dinitrophe
• L-2,4-Dinitrophenylalanine
• L-Phenylalanine,2,4-dinitro-
• (2S)-2-amino-3-(2,4-dinitrophenyl)propanoic acid
• SCHEMBL1817775
• ALANINE, 3-(2,4-DINITROPHENYL)-
• 9P9DCK1EXS
• Q27272857
• H-Phe{2,4-(NO2)2}-OH
• MFCD08061615
• starbld0017066
• L-PHENYLALANINE, 2,4-DINITRO-
• 49607-21-8
• AKOS015949874
• 2,4-Dinitro-3-phenyl-L-alanine
• A50116
• EINECS 256-397-8
• PS-12876
• UNII-9P9DCK1EXS

• MDL： MFCD08061615
• Inchi： 1S/C9H9N3O6/c10-7(9(13)14)3-5-1-2-6(11(15)16)4-8(5)12(17)18/h1-2,4,7H,3,10H2,(H,13,14)/t7-/m0/s1
• InChI Key： LLVUHQYJZJUDAM-ZETCQYMHSA-N
• SMILES： OC([C@H](CC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])N)=O

Computed Properties

• Exact Mass: 255.04900
• Monoisotopic Mass: 255.049135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155
• XLogP3: -1.8

Experimental Properties

• Density: 1.577
• Boiling Point: 453.8°Cat760mmHg
• Flash Point: 228.3°C
• Refractive Index: 1.647
• PSA: 154.96000
• LogP: 2.20410

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives